(S)-3-Ethyl-4-methylpentanol

• Molecular Formula: C8H18O
• Molecular Weight: 130.23 g/mol
• IUPAC Name: (3S)-3-ethyl-4-methylpentan-1-ol
• InChI: InChI=1S/C8H18O/c1-4-8(5-6-9)7(2)3/h7-9H,4-6H2,1-3H3/t8-/m0/s1
• InChI Key: RWIFVESHBHTZEM-QMMMGPOBSA-N
• Isomeric SMILES: CC[C@@H](CCO)C(C)C
• Canonical SMILES: CCC(CCO)C(C)C

Description

(S)-3-Ethyl-4-methylpentanol (C₈H₁₈O) is a branched-chain fatty alcohol with a molecular weight of 130.23 g/mol and the IUPAC Standard InChIKey RWIFVESHBHTZEM-MRVPVSSYSA-N . It is a chiral compound, with the (S)-enantiomer being biologically significant in aroma and metabolic pathways. This alcohol is primarily identified in agricultural products such as grapes, wines, and brandies, where it contributes to flavor profiles. Its biosynthesis is linked to yeast activity during fermentation and environmental factors like light exposure during grape ripening .

Comparison with Similar Compounds

Comparison with Structurally and Functionally Similar Compounds

Structural Analogues

(S)-3-Ethyl-4-methylpentanol belongs to the branched-chain alcohol family. Key structural analogues include:

• 2-Methylbutanol (C₅H₁₂O): A shorter-chain branched alcohol with a fruity aroma, prevalent in wines.
• 1-Hexanol (C₆H₁₄O): A straight-chain alcohol with a grassy odor, common in fermented beverages.
• 2-Ethyl-1-hexanol (C₈H₁₈O): A positional isomer of (S)-3-ethyl-4-methylpentanol, differing in branching position.

Table 1: Structural Comparison

Compound	Molecular Formula	Branching Position	Chirality	Key Odor Profile
(S)-3-Ethyl-4-methylpentanol	C₈H₁₈O	C3 and C4	Yes (S)	Woody, floral
2-Methylbutanol	C₅H₁₂O	C2	No	Fruity, banana-like
1-Hexanol	C₆H₁₄O	Straight-chain	No	Grassy, herbaceous
2-Ethyl-1-hexanol	C₈H₁₈O	C1 and C2	No	Sweet, rose-like

Concentration Variations in Agricultural Products

(S)-3-Ethyl-4-methylpentanol exhibits significant concentration variations depending on ecological conditions and processing methods:

Table 2: Concentrations in Wines and Brandies

Compound	Concentration Range (mg/L)	Source	Key Study Findings
(S)-3-Ethyl-4-methylpentanol	0.08–0.30 (wines)	Cabernet Sauvignon	Highest in Ili River Valley (0.30 mg/L) due to regional enzyme activity .
	21.5–105.6 (brandies)	Distilled beverages	Higher in aged brandies (105.6 µg/L) vs. new distillates (21.5 µg/L) .
2-Methylbutanol	165.01–195.50 (wines)	Cabernet Sauvignon	Dominates in Manas wines (195.50 mg/L); linked to yeast metabolism .
1-Hexanol	44.7–80.8 (brandies)	Distilled beverages	Higher in newer brandies; contributes to fresh aroma .

Ecological and Processing Influences

• Geographical Origin: (S)-3-Ethyl-4-methylpentanol is region-specific, with higher levels in Ili River Valley and Hoxud County grapes due to cooler climates .
• Aging: Concentrations increase in brandies during aging, unlike 1-hexanol, which degrades .
• Fermentation Strategy: Sc-Td yeast strains preferentially produce (S)-3-ethyl-4-methylpentanol over esters like ethyl decanoate .